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Compound of Interest

Compound Name: NLS-StAx-h TFA

Cat. No.: B15541055

For researchers, scientists, and drug development professionals utilizing NLS-StAx-h TFA, a
selective, cell-permeable stapled peptide inhibitor of Wnt signaling, proper disposal is a critical
component of laboratory safety and operational integrity.[1][2][3][4][5] While the Safety Data
Sheet (SDS) for NLS-StAx-h TFA may classify the product itself as a non-hazardous
substance or mixture, it is crucial to consider the properties of its counter-ion, trifluoroacetic
acid (TFA), in disposal procedures. TFA is a corrosive chemical, and its salts can irritate the
skin and eyes. Therefore, a cautious approach to waste management is essential.

Immediate Safety and Handling Protocols

Before commencing any disposal procedure, ensure that appropriate personal protective
equipment (PPE) is worn. This includes, at a minimum, a lab coat, chemical safety glasses that
meet the American National Standards Institute (ANSI) Z-87.1 standard, and nitrile gloves. All
handling of NLS-StAx-h TFA and its waste should be conducted in a well-ventilated area,
preferably within a chemical fume hood to avoid inhalation of any dust or aerosols. An eyewash
station and safety shower should be readily accessible.

Quantitative Data Summary

For ease of reference, the following table summarizes key quantitative data for NLS-StAx-h
TFA.
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Property Value

Molecular Formula C162H276F3N55031

Molecular Weight 3559.28 g/mol

IC50 (Wnt Signaling) 1.4 uM

Solubility in DMSO =100 mg/mL (28.10 mM)

Purity >95% or 99.14% (varies by supplier)

Step-by-Step Disposal Procedure for NLS-StAx-h
TFA Waste

The following protocol outlines the recommended steps for the safe disposal of NLS-StAx-h
TFA waste, including contaminated consumables.

Waste Segregation: All waste containing NLS-StAx-h TFA, including unused solutions,
contaminated pipette tips, tubes, and gloves, should be treated as hazardous waste. This is
due to the presence of the trifluoroacetate salt. This waste must be segregated from other
laboratory waste streams and incompatible materials such as strong bases, oxidizers, and
metals.

Waste Collection:

o Liquid Waste: Collect all liquid waste containing NLS-StAx-h TFA in a designated, leak-
proof, and chemically compatible container. The container must be kept tightly closed
when not in use.

o Solid Waste: Dispose of contaminated solid materials, such as pipette tips and vials, in a
separate, clearly labeled hazardous waste container.

Labeling: Clearly label the hazardous waste container with "Hazardous Waste" and list the
full chemical name, "NLS-StAx-h Trifluoroacetate Salt". Avoid using abbreviations.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible substances. If possible, store it in a secondary containment bin within an acid-

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15541055?utm_src=pdf-body
https://www.benchchem.com/product/b15541055?utm_src=pdf-body
https://www.benchchem.com/product/b15541055?utm_src=pdf-body
https://www.benchchem.com/product/b15541055?utm_src=pdf-body
https://www.benchchem.com/product/b15541055?utm_src=pdf-body
https://www.benchchem.com/product/b15541055?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

safe cabinet under a fume hood.

o Disposal Request: Do not pour NLS-StAx-h TFA waste down the drain. Contact your
institution's Environmental Health & Safety (EH&S) department to arrange for the collection
and disposal of the chemical waste. Follow your institution's specific procedures for
requesting a chemical waste pickup.

Spill Management

In the event of a spill, evacuate the immediate area and alert colleagues. For small spills within
a chemical fume hood, absorb the material with an inert absorbent such as vermiculite or sand.
Place the absorbent material into a suitable container for hazardous waste disposal. For larger
spills, or any spill outside of a fume hood, evacuate the laboratory, post a warning sign, and
contact your institution's emergency response team or EH&S.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of NLS-StAx-h
TFA.
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NLS-StAx-h TFA Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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